Methyl 7-(trifluoromethyl)-1-benzothiophene-2-carboxylate
Cat. No. B1288137
M. Wt: 260.23 g/mol
InChI Key: WONOABLALBFIRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08884017B2
Procedure details
Using 5.0 g (26.0 mmol) of 2-fluoro-3-trifluoromethylbenzaldehyde, 1.56 g (39.0 mmol) of sodium hydride (60% pure) and 3.0 g (28.6 mmol) of methyl mercaptoacetate, 5.4 g (79.7% of theory) of the title compound are obtained.
Name
Identifiers
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REACTION_CXSMILES
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F[C:2]1[C:9]([C:10]([F:13])([F:12])[F:11])=[CH:8][CH:7]=[CH:6][C:3]=1[CH:4]=O.[H-].[Na+].[SH:16][CH2:17][C:18]([O:20][CH3:21])=[O:19]>>[F:11][C:10]([F:13])([F:12])[C:9]1[C:2]2[S:16][C:17]([C:18]([O:20][CH3:21])=[O:19])=[CH:4][C:3]=2[CH:6]=[CH:7][CH:8]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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FC1=C(C=O)C=CC=C1C(F)(F)F
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Step Two
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Name
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Quantity
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1.56 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Step Three
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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SCC(=O)OC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC(C1=CC=CC=2C=C(SC21)C(=O)OC)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
